Cas no 895701-96-9 (3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide)

• Product Name: 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide
• CAS No: 895701-96-9
• MF: C₁₆H₁₄F₃NO
• MW: 293.283674716949
• CID: 6782981
• PubChem ID: 2684248
• Update Time: 2025-05-21

3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z30910629
• 5F-335S
• MCULE-4798683343
• 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide
• 895701-96-9
• AKOS001357028

• Inchi： 1S/C16H14F3NO/c1-10-7-11(2)9-12(8-10)15(21)20-14-5-3-13(4-6-14)16(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key： LTCNLZFCSGSJKT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(C1C=C(C)C=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 293.10274856g/mol
• Monoisotopic Mass: 293.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide

Professional Introduction to 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide (CAS No. 895701-96-9)

3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide, with the CAS number 895701-96-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of dimethyl and trifluoromethyl substituents, contribute to its unique chemical properties and biological interactions.

The benzamide core of 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide is a key pharmacophore that interacts with various biological targets. Benzamides have been extensively studied for their roles in modulating enzymatic activities and receptor binding. The introduction of the dimethyl group at the 3 and 5 positions enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. On the other hand, the trifluoromethyl group at the para position of the phenyl ring increases the metabolic stability and electronic properties of the molecule, making it more resistant to degradation and more potent in binding to biological targets.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives as potential drugs for various diseases. The compound 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide has been investigated for its potential applications in oncology, inflammation, and neurodegenerative disorders. Studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in disease pathogenesis. For instance, it has been found to inhibit the activity of JNK (c-Jun N-terminal kinase), a key signaling molecule involved in stress responses and inflammation.

The structural modifications present in 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide have been carefully designed to optimize its interaction with biological targets. The dimethyl groups not only enhance lipophilicity but also contribute to steric hindrance, which can fine-tune binding affinity. The trifluoromethyl group, on the other hand, can increase the electron-withdrawing effect, which can modulate the electronic properties of the benzamide core and influence its binding interactions. These structural features make this compound a promising candidate for further development as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the binding mechanisms of 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide. These studies have revealed that the compound interacts with its target proteins through a combination of hydrophobic interactions, hydrogen bonding, and electrostatic interactions. The precise arrangement of atoms in the molecule allows it to fit snugly into the active sites of enzymes and receptors, thereby exerting its biological effects.

The synthesis of 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the preparation of intermediates such as 4-(trifluoromethyl)phenylamine and 3,5-dimethoxybenzoic acid. These intermediates are then coupled using various coupling reagents such as EDC (1-ethoxy-3-(3-dimethoxypropyl)-carbodiimide) or HATU (1-hydroxy-7-azabenzotriazole). The final step involves acylation of the amine intermediate with benzoic acid derivatives under acidic conditions.

The pharmacokinetic properties of 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide have been thoroughly evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability. The presence of the dimethy groups enhances its solubility in lipids, while the trifluoromethy group increases its metabolic resistance. These properties make it a promising candidate for further development as an oral therapeutic agent.

In conclusion, 3,5-dimethyl-N-[4-(trifluoromethyl)phenyl]benzamide (CAS No. 895701-96-9) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents enhances its biological activity and pharmacokinetic properties, making it a valuable tool for further research in drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing novel therapeutic strategies.